Cas no 26000-17-9 (lycoctonine)

lycoctonine Properties

Names and Identifiers

• lycoctonine
• (16S)-20-Ethyl-4-(hydroxymethyl)-1α,6β,14α,16-tetramethoxyaconitane-7,8-diol
• Aconitane-7,8-diol,20-ethyl-4-(hydroxymethyl)-1,6,14,16-tetramethoxy-, (1a,6b,14a,16b)-
• 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-8,14-diol
• AC1L4WF3
• AC1Q55YS
• AR-1D7811
• Chasmanin
• LS-13999
• Toroko base II
• NSC268791
• CHEMBL1975737
• 11-ethyl-13-(hydroxymethyl)-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,9-diol
• 11-ethyl-13-(hydroxymethyl)-4, 6, 16, 18-tetramethoxy-11-azahexacyclo[7.7.2.12, 5.01, 10.03, 8.013, 17]nonadecane-8, 9-diol
• Aconitane-7, 20-ethyl-4-(hydroxymethyl)-1,6,14,16-tetramethoxy-, (1.alpha.,6.beta.,14.alpha.,16.beta.)-
• Delsine
• Royline
• PD118175
• 26000-17-9
• acetyllycoctonine
• NSC-268791
• SCHEMBL21807702
• CHEMBL517003
• (1S,2R,3R,4S,5R,6S,8R,9R,10S,13S,16S,17R,18S)-11-ethyl-13-(hydroxymethyl)-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,9-diol
• Q15426214
• CHEMBL1242718
• Lycoctonine (Royline)
• NS00094330
• SCHEMBL2570467
• SureCN2570467
• CHEBI:6590
• C08697
• (1S,2R,3R,4S,5R,6S,8R,9S,13S,16S,17R,18S)-11-Ethyl-13-(hydroxymethyl)-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,9-diol
• SMR000470839
• MLS000728669
• (+)-Lycoctonine
• +Expand

• InChIKey： YOTUXHIWBVZAJQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H41NO7/c1-6-26-11-22(12-27)8-7-16(31-3)24-14-9-13-15(30-2)10-23(28,17(14)18(13)32-4)25(29,21(24)26)20(33-5)19(22)24/h13-21,27-29H,6-12H2,1-5H3
• SMILES： CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)CO

Computed Properties

• Exact Mass: 467.28800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 467.288
• Heavy Atom Count: 33
• Complexity: 814
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 0.20890
• PSA: 100.85000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 570.07°C (rough estimate)
• Melting Point: 143°
• Flash Point: 303.8°C
• Specific Rotation: D20 +53° (ethanol)
• Density: 1.1756 (rough estimate)